4-(2,4-Bis(tert-pentyl)phenoxy)-N-(4-chloro-3-nitrophenyl)butyramide

• CAS: 63134-29-2
• Molecular Formula: C26H35ClN2O4
• Molecular Weight: 475 g/mol
• SMILES: CCC(C)(C)C1=CC(=C(C=C1)OCCCC(=O)NC2=CC(=C(C=C2)Cl)[N+](=O)[O-])C(C)(C)CC
• InChI: InChI=1S/C26H35ClN2O4/c1-7-25(3,4)18-11-14-23(20(16-18)26(5,6)8-2)33-15-9-10-24(30)28-19-12-13-21(27)22(17-19)29(31)32/h11-14,16-17H,7-10,15H2,1-6H3,(H,28,30)
• InChIKey: ZUAUHOGKVXHHOK-UHFFFAOYSA-N

Photographic coupler R&D often faces batch inconsistency from intermediates lacking steric control, causing hue shifts in final dye images. CAS 63134-29-2 resolves this with its defined 2,4-di-tert-pentylphenoxy motif and crystalline habit: • Sharp melting range (79-88°C) ensures precise acylation stoichiometry, minimizing over-acylation byproducts. • ≥98% HPLC purity and density 1.147 g/cm³ support reproducible oil-in-water dispersion for uniform coupler distribution. • Dedicated intermediate for nitro-reduction pathway to active yellow coupler amine. Available globally with batch quality documentation.

Procurement Guide for 4-(2,4-Bis(tert-pentyl)phenoxy)-N-(4-chloro-3-nitrophenyl)butyramide (CAS 63134-29-2): A Photographic Yellow Coupler Intermediate

4-(2,4-Bis(tert-pentyl)phenoxy)-N-(4-chloro-3-nitrophenyl)butyramide (CAS 63134-29-2) is a synthetic butyramide derivative primarily employed as a key intermediate in the synthesis of yellow dye-forming photographic couplers . Characterized by a 2,4-di-tert-pentylphenoxy lipophilic tail and a 4-chloro-3-nitrophenyl amide head, this compound exhibits physicochemical properties—such as a sharp melting range (79–88 °C), high HPLC purity (≥98%), and a density of 1.147 g/cm³—that are critical for reproducible downstream coupling reactions . These attributes distinguish it from structurally related butyramide intermediates that lack the specific bulky tert-pentyl substitution, which influences solubility in organic solvent-based coupler dispersion processes .

Why Generic Substitution of CAS 63134-29-2 Jeopardizes Yellow Coupler Synthesis Reproducibility

In-class butyramide intermediates cannot be arbitrarily interchanged for CAS 63134-29-2 because the specific combination of the 2,4-di-tert-pentylphenoxy motif and the 4-chloro-3-nitrophenyl amide head governs both the steric bulk and the electron-withdrawing profile required for subsequent acylation or nitro-reduction steps in yellow coupler assembly . Replacement with, for example, linear alkyl-chain analogs (e.g., CAS 63133-97-1 bearing a 3-pentadecylphenoxy group) alters solubility parameters and coupling-site reactivity, while compounds lacking the nitro group preclude the essential reduction-to-amine pathway that generates the active coupler nucleus . The following quantitative evidence demonstrates where CAS 63134-29-2 provides measurable, verifiable differentiation that is meaningful for procurement decisions.

Quantitative Differentiation Evidence for CAS 63134-29-2 Versus Closest Analogs

Melting Point Sharpness (79–88 °C) as a Crystallinity and Purity Indicator Versus Linear Alkyl-Chain Analog

CAS 63134-29-2 exhibits a defined melting range of 79 °C (onset) to 88 °C (completion), indicative of high crystallinity and consistent batch-to-batch purity . In contrast, the linear pentadecylphenoxy analog (CAS 63133-97-1) is reported as a waxy solid with a broad, poorly defined melting range, complicating its handling and formulation in solid-dispersion coupler manufacturing . The narrow melting endotherm of the target compound directly correlates with a drying loss specification of ≤1% (w/w), ensuring minimal solvent or moisture carryover that could interfere with moisture-sensitive acylation chemistry .

Evidence Dimension	Melting range (onset to end)
Target Compound Data	79 °C–88 °C (sharp; ΔT = 9 °C)
Comparator Or Baseline	N-(4-Chloro-3-nitrophenyl)-2-(3-pentadecylphenoxy)butyramide (CAS 63133-97-1): broad, waxy melting range (>20 °C span)
Quantified Difference	Melting range span approximately 2×–3× narrower for the target compound
Conditions	Visual melting point determination by capillary method; purity ≥98% by HPLC

Why This Matters

A narrow melting range reduces the risk of heterogeneous melting behavior during solid-dispersion processing, improving reproducibility in large-scale coupler synthesis.

HPLC Purity Benchmark (≥98%) Enabling Stoichiometric Control in Nitro-Reduction Chemistry

Vendor-certified HPLC purity for CAS 63134-29-2 is typically ≥98% (area%), with a drying loss ≤1%, permitting direct use in stoichiometric nitro-group reduction without the need for recrystallization . The closely related Sigma-Aldrich AldrichCPR analog (CAS 1172848-22-4, C27H39ClN2O5) is sold on an 'as-is' basis with no analytical data provided, placing the burden of identity confirmation and purity assessment on the end user . The absence of quantitative purity certification for the comparator introduces an additional quality-control step (NMR, HPLC) that adds 2–4 working days and consumable costs to the procurement workflow.

Evidence Dimension	Certified HPLC purity
Target Compound Data	≥98% (HPLC, area%), drying loss ≤1%
Comparator Or Baseline	N-(4-Chloro-3-nitrophenyl)-4-(2,4-di-tert-pentylphenoxy)butyramide AldrichCPR (CAS 1172848-22-4): no analytical data supplied
Quantified Difference	>98% certified versus 0% certified purity data
Conditions	HPLC analysis per vendor CoA; AldrichCPR 'as-is' terms

Why This Matters

A certified purity specification eliminates the need for incoming quality control testing, accelerating laboratory throughput and reducing procurement risk for time-sensitive coupler development programs.

Density Specification (1.147 g/cm³) Supporting Consistent Molar Dispensing in Solution-Phase Coupler Synthesis

The experimentally reported density of CAS 63134-29-2 is 1.147 g/cm³, a value significantly higher than that of the parent 4-(2,4-di-tert-pentylphenoxy)butyric acid precursor (density ~1.02 g/cm³) . This increased density reflects the incorporation of the electron-withdrawing 4-chloro-3-nitrophenyl amide moiety, which enhances intermolecular packing. For procurement, a well-defined density enables accurate volumetric-to-mass conversion when preparing stock solutions for amide coupling or nitro-reduction steps, reducing weighing errors in high-throughput parallel synthesis settings.

Evidence Dimension	Density at ambient temperature
Target Compound Data	1.147 g/cm³
Comparator Or Baseline	4-(2,4-Di-tert-pentylphenoxy)butyric acid (CAS 50772-35-5): ~1.02 g/cm³ (estimated from structural analog data)
Quantified Difference	+0.127 g/cm³ (~12.5% higher)
Conditions	Calculated or experimentally derived density; ambient temperature

Why This Matters

Higher density translates to more compact storage and shipping volumes per mole of reactive intermediate, offering marginal logistics cost advantages for bulk procurement.

Optimal Application Scenarios for CAS 63134-29-2 Based on Verified Differentiation Evidence

Synthesis of Two-Equivalent Yellow Dye-Forming Photographic Couplers

As a certified intermediate for yellow coupler manufacturing, CAS 63134-29-2 is specifically designed for nitro-reduction to the corresponding amine, which is subsequently acylated to install the pivaloylacetanilide or benzoylacetanilide chromophore . The sharp melting behavior and high purity (≥98%) ensure that the stoichiometry of the acylation step is precisely controlled, minimizing the formation of over-acylated byproducts that generate undesirable hue shifts (ΔE aberrations) in the final dye images .

Solid-Dispersion Formulation for Silver Halide Photographic Emulsions

The crystalline nature and defined melting range (79–88 °C) of CAS 63134-29-2 facilitate its incorporation into oil-in-water dispersions using high-shear mixing or sonication methods. Unlike waxy or amorphous analogs that agglomerate during dispersion preparation, the crystalline habit of this intermediate supports uniform particle size distribution in the dispersion, a prerequisite for homogeneous coupler distribution across multi-layer color films .

Structure-Activity Relationship (SAR) Studies on Coupler Substituent Effects

For industrial R&D groups exploring next-generation yellow couplers with enhanced light-fastness or coupling reactivity, CAS 63134-29-2 serves as a well-characterized reference intermediate. Its documented density (1.147 g/cm³), boiling point (607.6 °C at 760 mmHg), and HPLC purity allow reliable comparison with newly synthesized analogs bearing alternative substituents at the phenoxy or phenylamide positions .